Cas no 1023953-97-0 (tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate)

• Product Name: tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• CAS No: 1023953-97-0
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 4559398
• Update Time: 2025-11-02

tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-BENZYL-4-OXO-5,6,8,9-TETRAHYDRO-3H-PYRIMIDO[4,5-D]AZEPINE-7(4H)-CARBOXYLATE
• tert-Butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate

• Inchi： 1S/C20H25N3O3/c1-20(2,3)26-19(25)23-11-9-15-16(10-12-23)21-17(22-18(15)24)13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,21,22,24)
• InChI Key： INKLWRKQPCPMNH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2C(=O)NC(CC3=CC=CC=C3)=NC=2CC1

Computed Properties

• Exact Mass: 355.189592g/mol
• Monoisotopic Mass: 355.189592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.4g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate

Comprehensive Guide to tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate (CAS No. 1023953-97-0)

tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate (CAS No. 1023953-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrimidoazepine derivatives, which are known for their potential applications in drug discovery and medicinal chemistry. With its unique molecular structure, this compound serves as a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate features a pyrimidoazepine core substituted with a benzyl group and a tert-butyl carboxylate moiety. This combination of functional groups enhances its reactivity and makes it a versatile building block for the development of novel therapeutic agents. Researchers are particularly interested in its potential role in targeting enzymes and receptors involved in various disease pathways.

One of the most frequently asked questions about tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability is generally high under inert atmospheres, but it may degrade under prolonged exposure to light or moisture.

In recent years, the demand for pyrimidoazepine derivatives like tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate has surged due to their potential applications in oncology and neurology. Researchers are exploring its use as a scaffold for designing inhibitors of protein kinases and other enzymes implicated in cancer progression. Additionally, its structural features make it a candidate for modulating neurotransmitter receptors, which could have implications for treating neurological disorders.

The synthesis of tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These methods are critical for maintaining the compound's quality, especially when used in pharmaceutical research.

Another area of interest is the compound's potential role in green chemistry. With the growing emphasis on sustainable practices, researchers are investigating eco-friendly synthetic routes for tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate. Catalytic methods and solvent-free reactions are being explored to minimize waste and reduce environmental impact. This aligns with the broader trend of developing greener alternatives in chemical synthesis.

Market trends indicate a steady increase in the availability of tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate from specialized chemical suppliers. Its price and availability may vary depending on the scale of production and purity requirements. Researchers and pharmaceutical companies often collaborate with suppliers to ensure a consistent supply of high-quality material for their projects.

In summary, tert-butyl 2-benzyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate (CAS No. 1023953-97-0) is a promising compound with diverse applications in drug discovery and medicinal chemistry. Its unique structure, combined with its potential therapeutic benefits, makes it a subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to play a significant role in the development of next-generation pharmaceuticals.